Cas no 105813-14-7 (trans N-Benzyl Paroxetine)

• Product Name: trans N-Benzyl Paroxetine
• CAS No: 105813-14-7
• MF: C₂₆H₂₆FNO₃
• MW: 419.487950801849
• CID: 126852
• PubChem ID: 9953865
• Update Time: 2024-11-03

trans N-Benzyl Paroxetine Chemical and Physical Properties

Names and Identifiers

• Piperidine,3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-1-(phenylmethyl)-,(3S,4R)-
• trans N-Benzyl Paroxetine
• (3S,4R)-1-benzyl-4-(4-fluorophenyl)-3-[3,4-(methylenedioxy)-phenoxymethyl]piperidine
• (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-1-benzyl-4-(4-fluorophenyl)piperidine
• N-Benzylparoxetine
• (-)-N-Benzylparoxetine
• Paroxetine hydrochloride EP impurity C
• Paroxetine EP Impurity C(N-Benzyl Paroxetine)
• (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-1-(phenylmethyl)-piperidine
• starbld0017939
• (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-1-benzyl-4-(4-fluorophenyl)piperidine
• AGTKMLMRHVWXHN-URXFXBBRSA-N
• (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-1-benzyl-4-(4-fluorophenyl)piperidine
• Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-1-(phenylmethyl)-, (3S,4R)-
• (-)-trans-1-benzyl-4-(4-fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine
• UNII-MLV7RU9XDD
• J-001485
• 105813-14-7
• DTXSID401123259
• (-)trans-1-benzyl-4-(4-fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine
• (3S,4R)-3-(((1,3-Benzodioxol-5-yl)oxy)methyl)-1-benzyl-4-(4-fluorophenyl)piperidine
• Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-1-(phenylmethyl)-, trans-(-)-
• SCHEMBL7240803
• MLV7RU9XDD
• (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-1-(phenylmethyl)piperidine
• DB-223048

• MDL： MFCD22666584
• Inchi： 1S/C26H26FNO3/c27-22-8-6-20(7-9-22)24-12-13-28(15-19-4-2-1-3-5-19)16-21(24)17-29-23-10-11-25-26(14-23)31-18-30-25/h1-11,14,21,24H,12-13,15-18H2/t21-,24-/m0/s1
• InChI Key： AGTKMLMRHVWXHN-URXFXBBRSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CCN(CC2C=CC=CC=2)C[C@H]1COC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 419.19000
• Monoisotopic Mass: 419.18967185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 527.0±50.0 °C at 760 mmHg
• Flash Point: 272.5±30.1 °C
• PSA: 30.93000
• LogP: 5.17700
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

trans N-Benzyl Paroxetine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)